Cas no 137524-67-5 (Benzenemethanol, a-butyl-a-ethyl-, (S)-)

• Product Name: Benzenemethanol, a-butyl-a-ethyl-, (S)-
• CAS No: 137524-67-5
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 1252233
• Update Time: 2024-08-04

Benzenemethanol, a-butyl-a-ethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-butyl-a-ethyl-, (S)-
• Benzenemethanol, α-butyl-α-ethyl-, (αS)-

• Inchi： 1S/C13H20O/c1-3-5-11-13(14,4-2)12-9-7-6-8-10-12/h6-10,14H,3-5,11H2,1-2H3/t13-/m0/s1
• InChI Key： DOEISVYWMMTHCD-ZDUSSCGKSA-N
• SMILES： C1([C@@](CCCC)(CC)O)=CC=CC=C1

Computed Properties

• Exact Mass: 192.1515

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 252.1±8.0 °C(Predicted)
• PSA: 20.23
• pka: 14.49±0.29(Predicted)